Cas no 149946-90-7 (1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol)

• Product Name: 1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol
• CAS No: 149946-90-7
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 5950163
• PubChem ID: 65416704
• Update Time: 2025-06-10

1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol
• AKOS014752639
• EN300-1249018
• 149946-90-7

• Inchi： 1S/C9H8BrFO/c1-2-9(12)6-3-4-8(11)7(10)5-6/h2-5,9,12H,1H2
• InChI Key： YRPLGDXYAARKJX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C=C)O)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol

Chemical Profile of 1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol (CAS No. 149946-90-7)

1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 149946-90-7, is a fluorinated aromatic compound featuring a propenone backbone. This molecule has garnered significant attention in the pharmaceutical and chemical research sectors due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and fluoro substituents on the aromatic ring introduces unique electronic and steric properties, enabling diverse chemical modifications and biological interactions.

The compound’s structure consists of a phenyl ring substituted at the 3-position with a bromine atom and at the 4-position with a fluorine atom, connected to a propenone moiety via an aliphatic side chain. This arrangement confers distinct reactivity patterns, making it suitable for applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The bromo and fluoro groups are strategically positioned to facilitate cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds.

In recent years, 1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. Notably, its structural features have been leveraged in the design of kinase inhibitors, where the combination of halogenated aromatic rings enhances binding affinity to protein targets. The propenone moiety serves as a pharmacophoric element, contributing to interactions with biological receptors through hydrogen bonding or hydrophobic effects.

One of the most compelling aspects of this compound is its utility in generating libraries for high-throughput screening (HTS). Researchers have utilized derivatives of 1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol to identify novel compounds with potential therapeutic activity against inflammatory diseases, cancer, and infectious disorders. For instance, recent studies have demonstrated its role in developing nonsteroidal anti-inflammatory drug (NSAID) analogs by modifying the propenone group to introduce additional functional handles. The fluoro substituent, in particular, has been shown to improve metabolic stability and bioavailability of drug candidates.

The synthetic accessibility of 1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol further enhances its appeal in industrial and academic settings. It can be readily prepared through Friedel-Crafts alkylation followed by bromination and fluorination steps, allowing for scalable production. Moreover, advances in transition-metal catalysis have enabled more efficient synthetic routes, reducing reaction times and improving yields. These developments have made it feasible to explore complex derivatives without excessive synthetic burden.

The pharmacological potential of this compound has also been investigated in preclinical models. Studies suggest that derivatives bearing similar structural motifs exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways. Additionally, the bromo group allows for further derivatization via palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups that can modulate receptor binding profiles.

From a computational chemistry perspective, 1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol has been subjected to molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have revealed that the electron-withdrawing nature of the fluoro substituent influences the electronic distribution across the aromatic ring, affecting binding affinity and selectivity. These insights have guided medicinal chemists in optimizing lead structures for improved pharmacokinetic properties.

The growing interest in fluorinated compounds stems from their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and cell membrane permeability. The incorporation of fluorine atoms into molecular frameworks often leads to more robust pharmacological effects compared to non-fluorinated analogs. This trend underscores the importance of 1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol as a precursor in modern drug discovery initiatives.

In conclusion, 1-(3-bromo-4-fluorophenyl)prop-2-en-1-ol (CAS No. 149946-90-7) represents a versatile intermediate with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features—comprising a halogenated aromatic ring linked to a propenone—make it an indispensable tool for designing bioactive molecules targeting diverse therapeutic areas. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.